Cas no 29381-66-6 ()

• CAS No: 29381-66-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 2662780
• Update Time: 2026-04-28

Chemical and Physical Properties

Names and Identifiers

Computed Properties

• Exact Mass: 112.088815
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.83
• Boiling Point: 166°Cat760mmHg
• Flash Point: 53.3°C